VU0364439
VU0364439
VU0364439 is a positive allosteric modulator (PAM) of mGlu4 receptors (EC50 = 19.8 nM in vitro for human mGlu4).
Brand Name:
Vulcanchem
CAS No.:
1246086-78-1
VCID:
VC0546945
InChI:
InChI=1S/C18H13Cl2N3O3S/c19-13-5-1-2-6-15(13)23-27(25,26)17-9-8-12(11-14(17)20)22-18(24)16-7-3-4-10-21-16/h1-11,23H,(H,22,24)
SMILES:
C1=CC=C(C(=C1)NS(=O)(=O)C2=C(C=C(C=C2)NC(=O)C3=CC=CC=N3)Cl)Cl
Molecular Formula:
C18H13Cl2N3O3S
Molecular Weight:
422.28
VU0364439
CAS No.: 1246086-78-1
Inhibitors
VCID: VC0546945
Molecular Formula: C18H13Cl2N3O3S
Molecular Weight: 422.28
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1246086-78-1 |
---|---|
Product Name | VU0364439 |
Molecular Formula | C18H13Cl2N3O3S |
Molecular Weight | 422.28 |
IUPAC Name | N-[3-chloro-4-[(2-chlorophenyl)sulfamoyl]phenyl]pyridine-2-carboxamide |
Standard InChI | InChI=1S/C18H13Cl2N3O3S/c19-13-5-1-2-6-15(13)23-27(25,26)17-9-8-12(11-14(17)20)22-18(24)16-7-3-4-10-21-16/h1-11,23H,(H,22,24) |
Standard InChIKey | IXHCGJXBIHHIEF-UHFFFAOYSA-N |
SMILES | C1=CC=C(C(=C1)NS(=O)(=O)C2=C(C=C(C=C2)NC(=O)C3=CC=CC=N3)Cl)Cl |
Appearance | Solid powder |
Description | VU0364439 is a positive allosteric modulator (PAM) of mGlu4 receptors (EC50 = 19.8 nM in vitro for human mGlu4). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | VU0364439, VU-0364439, VU 0364439 |
Reference | 1: Engers DW, Gentry PR, Williams R, Bolinger JD, Weaver CD, Menon UN, Conn PJ, Lindsley CW, Niswender CM, Hopkins CR. Synthesis and SAR of novel, 4-(phenylsulfamoyl)phenylacetamide mGlu4 positive allosteric modulators (PAMs) identified by functional high-throughput screening (HTS). Bioorg Med Chem Lett. 2010 Sep 1;20(17):5175-8. doi: 10.1016/j.bmcl.2010.07.007. Epub 2010 Jul 8. PubMed PMID: 20667732; PubMed Central PMCID: PMC2922490. |
PubChem Compound | 46934289 |
Last Modified | Nov 11 2021 |
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